2-Cyano-5-(furan-2-yl)phenol, 95%

• IUPAC Name: 4-(furan-2-yl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C11H7NO2/c12-7-9-4-3-8(6-10(9)13)11-2-1-5-14-11/h1-6,13H
• InChI Key: BCGIBESOYLBOQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C11H7NO2
• DSSTOX Substance ID: DTXSID80684600
• Molecular Weight: 185.18 g/mol
• CAS No.: 1261963-18-1

Description

2-Cyano-5-(furan-2-yl)phenol, 95% (2C5FP) is an organic compound with a molecular formula of C8H6NO2. It is a white crystalline solid with a melting point of 167-169°C and a boiling point of 266-268°C. It is soluble in water and ethanol, and insoluble in acetone and benzene. 2C5FP has been widely used in scientific research due to its unique properties and applications.

Mechanism of Action

2-Cyano-5-(furan-2-yl)phenol, 95% acts as a proton donor, forming a hydrogen bond with the substrate. This hydrogen bond facilitates the transfer of a proton from the 2-Cyano-5-(furan-2-yl)phenol, 95% molecule to the substrate, resulting in the formation of a new covalent bond between the two molecules. Additionally, 2-Cyano-5-(furan-2-yl)phenol, 95% can act as a nucleophile, donating electrons to the substrate and forming a new covalent bond.
Biochemical and Physiological Effects
2-Cyano-5-(furan-2-yl)phenol, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to affect the activity of enzymes, as well as the metabolism of lipids, proteins, and carbohydrates. Additionally, it has been shown to have an effect on the transport of ions across cell membranes, and has been found to have an inhibitory effect on the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(furan-2-yl)phenol, 95% has a number of advantages and limitations when used in laboratory experiments. One advantage of using 2-Cyano-5-(furan-2-yl)phenol, 95% is that it is relatively inexpensive and easy to obtain. Additionally, it is soluble in aqueous solutions and can be used as a reagent in many different reactions. However, 2-Cyano-5-(furan-2-yl)phenol, 95% can be toxic in high concentrations and should be handled with care. Additionally, it can react with other compounds and should be used in an inert atmosphere.

Future Directions

The potential future directions for 2-Cyano-5-(furan-2-yl)phenol, 95% include further research into its applications in drug delivery systems, biotechnology, and organic synthesis. Additionally, further research into its biochemical and physiological effects could be conducted to better understand its potential applications in medicine. Additionally, research into the development of new synthetic methods for the synthesis of 2-Cyano-5-(furan-2-yl)phenol, 95% could be conducted to make it easier to obtain and use in laboratory experiments. Finally, research into the potential toxicity of 2-Cyano-5-(furan-2-yl)phenol, 95% could be conducted to better understand its safety and potential risks.

Synthesis Methods

2-Cyano-5-(furan-2-yl)phenol, 95% can be synthesized through a four-step reaction process. First, furan-2-carbaldehyde is treated with hydroxylamine hydrochloride to form furan-2-carbohydrazide. This is then reacted with hydrochloric acid to form furan-2-carbohydrazide hydrochloride. The hydrochloride is then treated with 2-cyano-5-chlorophenol to form 2-cyano-5-(furan-2-yl)phenol. Finally, the 2-Cyano-5-(furan-2-yl)phenol, 95% is purified by recrystallization.

Scientific Research Applications

2-Cyano-5-(furan-2-yl)phenol, 95% has been used in a variety of scientific research applications, including organic synthesis, drug delivery, and biotechnology. It has been used as a starting material in the synthesis of a variety of organic compounds, and is also used as a reagent in the preparation of pharmaceuticals and other compounds. Additionally, 2-Cyano-5-(furan-2-yl)phenol, 95% has been used in the development of drug delivery systems, as it can be used to solubilize and stabilize drugs in aqueous solutions. It has also been used in the development of biotechnology applications, such as in the production of enzymes and other proteins.